Cas no 2169521-65-5 (2-{(5-ethylpyridin-3-yl)sulfanylmethyl}morpholine)

• Product Name: 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}morpholine
• CAS No: 2169521-65-5
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6288433
• PubChem ID: 165864061
• Update Time: 2025-05-22

2-{(5-ethylpyridin-3-yl)sulfanylmethyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}morpholine
• EN300-1478419
• 2169521-65-5
• 2-{[(5-ethylpyridin-3-yl)sulfanyl]methyl}morpholine

• Inchi： 1S/C12H18N2OS/c1-2-10-5-12(8-14-6-10)16-9-11-7-13-3-4-15-11/h5-6,8,11,13H,2-4,7,9H2,1H3
• InChI Key： QRSPTFJXJUYKLO-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)CC1CNCCO1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-{(5-ethylpyridin-3-yl)sulfanylmethyl}morpholine

2-{(5-Ethylpyridin-3-yl)sulfanylmethyl}Morpholine: A Comprehensive Overview

The compound 2-{(5-Ethylpyridin-3-yl)sulfanylmethyl}Morpholine, identified by the CAS registry number 2169521-65-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a morpholine ring with a sulfanyl group attached to a substituted pyridine moiety. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. Researchers have explored its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The morpholine ring, known for its versatility, serves as a scaffold for various pharmacophores, while the sulfanyl group contributes to its antioxidant properties and potential anti-inflammatory activity.

One of the most promising areas of research involving 2-{(5-Ethylpyridin-3-yl)sulfanylmethyl}Morpholine is its application in the field of neurodegenerative diseases. Studies have demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for targeted drug delivery systems.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further studies are required to fully understand its bioavailability and metabolic pathways. The integration of computational chemistry tools has significantly enhanced our understanding of its molecular interactions, providing valuable insights into its mechanism of action.

The structural versatility of 2-{(5-Ethylpyridin-3-yl)sulfanylmethyl}Morpholine also extends to its use in materials science. Researchers have explored its application as a precursor in the synthesis of advanced polymers and materials with tailored electronic properties. Its ability to form stable conjugated systems makes it a valuable building block in the development of organic electronics.

Moreover, recent studies have highlighted the environmental compatibility of this compound. Its biodegradability under aerobic conditions suggests that it could be an eco-friendly alternative to traditional synthetic compounds. This aligns with the growing demand for sustainable chemical solutions in various industries.

In conclusion, 2-{(5-Ethylpyridin-3-yl)sulfanylmethyl}Morpholine represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications.